Cas no 1171774-42-7 (2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide)

• Product Name: 2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide
• CAS No: 1171774-42-7
• MF: C₁₆H₂₄N₄O₄
• MW: 336.386163711548
• CID: 5799338
• PubChem ID: 44060807
• Update Time: 2025-07-09

2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide
• 2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
• 2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]-N-[(oxolan-2-yl)methyl]acetamide
• 2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• VU0641051-1
• F5298-0347
• AKOS024505565
• 1171774-42-7

• Inchi： 1S/C16H24N4O4/c1-12-9-14(16(22)19-4-7-23-8-5-19)18-20(12)11-15(21)17-10-13-3-2-6-24-13/h9,13H,2-8,10-11H2,1H3,(H,17,21)
• InChI Key： YHYXBFMHVPEREB-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(CN1C(C)=CC(C(N2CCOCC2)=O)=N1)=O

Computed Properties

• Exact Mass: 336.17975526g/mol
• Monoisotopic Mass: 336.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 85.7Ų

Additional information on 2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide

Comprehensive Overview of 2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide (CAS No. 1171774-42-7): Structure, Applications, and Research Insights

The compound 2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide (CAS No. 1171774-42-7) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique morpholine-4-carbonyl and pyrazol-1-yl moieties contribute to its potential as a versatile intermediate in drug discovery. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, addressing common queries such as "What is the role of morpholine derivatives in drug design?" and "How does CAS 1171774-42-7 interact with biological targets?"—questions frequently searched in academic and industrial circles.

From a structural perspective, the compound features a methyl-substituted pyrazole core linked to a morpholine carbonyl group, which enhances its binding affinity to enzymatic sites. The oxolan-2-ylmethylacetamide side chain further modulates its solubility and pharmacokinetic properties, making it a candidate for optimizing drug-like molecules. Researchers have explored its utility in modulating protein-protein interactions, particularly in oncology and neurology, aligning with trending topics like "targeted cancer therapies" and "neuroprotective agents."

Synthetic routes to CAS 1171774-42-7 often involve multi-step organic transformations, including amide couplings and heterocyclic condensations. Recent advancements in green chemistry have prompted investigations into solvent-free or catalytic methods to produce this compound, addressing the growing demand for sustainable synthesis—a hot topic in pharmaceutical manufacturing. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for verifying its purity, a point underscored by frequent searches for "analytical validation of complex heterocycles."

Beyond its synthetic value, 2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(oxolan-2-yl)methylacetamide has shown promise in preclinical studies. For instance, its morpholine fragment is known to improve blood-brain barrier penetration, a property highly sought after in central nervous system (CNS) drug development. This aligns with industry trends focusing on neurodegenerative diseases like Alzheimer's, where researchers often query "morpholine-based CNS drug candidates." Additionally, its pyrazole scaffold is associated with anti-inflammatory activity, linking it to searches for "new anti-inflammatory scaffolds."

In summary, CAS 1171774-42-7 exemplifies the convergence of structural ingenuity and therapeutic potential. Its relevance to cutting-edge research areas—such as precision medicine and biodegradable materials—ensures its continued prominence in scientific literature. By addressing both fundamental chemistry and applied research questions, this overview caters to diverse audiences, from synthetic chemists to pharmacologists, while optimizing for SEO through strategically emphasized keywords like "morpholine-carbonyl derivatives" and "pyrazole acetamide applications."